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Compound of Interest

Compound Name: m-PEG8-thiol

Cat. No.: B609302 Get Quote

This guide provides comprehensive safety and handling information for m-PEG8-thiol, a
methoxy-terminated polyethylene glycol with a thiol group. It is intended for researchers,

scientists, and drug development professionals who work with this reagent. The information

compiled is based on available safety data sheets and product information from various

suppliers.

Chemical and Physical Properties
m-PEG8-thiol is a hydrophilic PEG linker that contains a reactive thiol group. This functional

group allows for its use in bioconjugation, drug delivery systems, and surface modification of

materials like gold and silver.[1][2] The hydrophilic PEG spacer enhances the solubility of the

conjugated molecule in aqueous media.[1][3]

Table 1: Physical and Chemical Properties of m-PEG8-thiol
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Property Value References

Chemical Name m-PEG8-thiol [1]

Synonyms Methoxy-PEG8-thiol N/A

CAS Number 651042-83-0 [1][4][5]

Molecular Formula C17H36O8S [1][4][5]

Molecular Weight 400.53 g/mol [4][5]

Purity >95% [1][2]

Appearance
Varies (may be a liquid or

tacky solid)
[4]

Solubility

Soluble in water, Methylene

chloride, Acetonitrile, DMAC,

and DMSO.

[4]

Hazard Identification and Classification
m-PEG-thiol compounds are classified as hazardous. The primary hazards include irritation to

the skin and eyes, and potential respiratory tract irritation.[6] Prolonged or repeated exposure

may cause damage to organs.[6] It is also noted to be very toxic to aquatic life with long-lasting

effects.[6]

Table 2: GHS Hazard Classification for m-PEG-thiol
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure

Hazardous to the Aquatic

Environment (Long-term)
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Data based on a

representative m-PEG-thiol

Safety Data Sheet.[6]

Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure, appropriate personal protective equipment and engineering controls are

essential.

Table 3: Recommended Personal Protective Equipment and Engineering Controls
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Control Type Recommendation References

Engineering Controls

Ventilation

Use only in a well-ventilated

area, preferably in a chemical

fume hood.

[6][7]

Eye Wash Station
An accessible eye wash

station should be available.
[6][7]

Safety Shower
A safety shower should be

readily accessible.
[6][7]

Personal Protective Equipment

Eye/Face Protection
Wear safety glasses with side-

shields or chemical goggles.
[6][8]

Skin Protection
Wear protective gloves (e.g.,

nitrile rubber) and a lab coat.
[6][8]

Respiratory Protection

If dust or aerosols are

generated, use a NIOSH-

approved respirator.

[8]

Safe Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of m-PEG8-thiol and ensure

the safety of laboratory personnel.

Avoid contact with skin and eyes.[6][7]

Avoid inhalation of dust, fumes, gas, mist, or vapors.[6][7]

Do not eat, drink, or smoke when using this product.[6]

Wash hands thoroughly after handling.[6]

PEG compounds can be hygroscopic; minimize exposure to moisture.[4]
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Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Recommended storage temperature is -20°C.[1][3][4]

For solutions, storage at -80°C for up to 6 months or -20°C for up to 1 month is

recommended.[6][7]

If stored under an inert atmosphere, it can help prevent degradation.[4]

Allow the product to come to room temperature before opening to minimize moisture

absorption.[4]

First Aid Measures
In the event of exposure, immediate first aid is critical.

Table 4: First Aid Measures for m-PEG-thiol Exposure
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Exposure Route First Aid Procedure References

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[6][7]

Skin Contact

Remove contaminated clothing

and wash the affected area

with soap and plenty of water.

Seek medical attention if

irritation persists.

[6][7]

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

[6][7][9]

Ingestion

Do NOT induce vomiting.

Wash out mouth with water

and seek medical attention.

[7]

Accidental Release Measures
In case of a spill, follow these procedures to mitigate the hazard.

Personal Precautions: Wear appropriate personal protective equipment, including gloves,

safety goggles, and a lab coat. Ensure adequate ventilation.[7]

Environmental Precautions: Prevent the material from entering drains or waterways.[6][7]

Containment and Cleanup: For liquid spills, absorb with an inert material (e.g., diatomite,

universal binders). For solid spills, sweep up and place in a suitable container for disposal.

Decontaminate the area with alcohol.[6][7]

Experimental Protocols and Workflows
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A systematic risk assessment should be conducted before working with m-PEG8-thiol. The

following diagram illustrates a typical workflow.

Risk Assessment Workflow for m-PEG8-thiol

Identify Hazards
(Chemical, Physical, Health)

Evaluate Risks
(Likelihood & Severity of Harm)

Implement Control Measures
(PPE, Ventilation, Procedures)

Re-evaluate

Document & Review
(Update protocols as needed)

Proceed with Experiment

Standard Handling Protocol for m-PEG8-thiol

Preparation Handling Cleanup & Disposal

Don PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit) Weigh/Measure Reagent Perform Reaction/Application Decontaminate Glassware & Surfaces Dispose of Waste

(Follow institutional guidelines) Remove PPE & Wash Hands

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

